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Compound of Interest

Compound Name: 3-Bromo-2-methylaniline, HCI

Cat. No.: B580170

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential safety and
logistical information for the proper disposal of 3-Bromo-2-methylaniline hydrochloride (CAS
No. 16822-92-7), a compound requiring careful management due to its hazardous properties.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Immediate Safety and Hazard Information

3-Bromo-2-methylaniline, HCI, and its free base are classified as hazardous materials.
Understanding their properties is the first step in safe handling and disposal. The primary
hazards include toxicity upon ingestion or skin contact, and irritation to the skin and eyes.[1][2]

GHS Hazard Classification:
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Parameter

Data

Source

GHS Pictograms

Warning

[3]4]

Hazard Statements

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
skin irritationH319: Causes
serious eye irritationH335: May

cause respiratory irritation

[11(31[4]

Precautionary Statements

P261, P264, P270, P280,
P301+P312, P302+P352,
P305+P351+P338, P501

[1](21[4]

Physical Properties

Boiling Point: 248 °CDensity:
1.51 g/mL

(516171

Toxicity Data

LD50 (Oral): Not
availableLD50 (Dermal): Not
availableLC50 (Aquatic): Not

available

Note: The physical properties listed are for the free base, 3-Bromo-2-methylaniline. Data for the

hydrochloride salt is not readily available but is expected to be similar in its hazardous

characteristics.

Step-by-Step Disposal Protocol

The universally recommended method for the disposal of 3-Bromo-2-methylaniline, HCI is

through an approved hazardous waste disposal plant.[1][2] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.

1. Waste Collection and Storage:

o Container: Collect waste 3-Bromo-2-methylaniline, HCI in its original container or a

designated, compatible, and properly sealed waste container. High-density polyethylene

(HDPE) or glass containers are generally suitable for halogenated organic compounds.
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Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and
the full chemical name: "3-Bromo-2-methylaniline, HCI".

Segregation: Store the waste container separately from incompatible materials. As a
halogenated aniline, it should be segregated with other halogenated organic waste. Do not
mix with non-halogenated solvents, acids, bases, or oxidizers.

Storage Location: Keep the waste container in a cool, dry, and well-ventilated area, away
from heat sources and direct sunlight. Ensure the container is stored in secondary
containment to prevent spills.

. Arranging for Disposal:

Contact a Licensed Waste Disposal Service: Engage a certified hazardous waste
management company for the collection and disposal of the chemical. These companies are
equipped to handle and transport hazardous materials in accordance with local, state, and
federal regulations.

Waste Manifest: Ensure that all required documentation, such as a hazardous waste
manifest, is completed accurately. This document tracks the waste from the point of
generation to its final disposal.

Experimental Protocols: Spill Cleanup Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Personnel Protective Equipment (PPE) required:

Nitrile or butyl rubber gloves
Chemical safety goggles and a face shield
Lab coat

For large spills or in poorly ventilated areas, a respirator with an appropriate cartridge may
be necessary.
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Small Spill (less than 100 mL) Cleanup:

Alert Personnel: Notify others in the immediate area of the spill.
Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or a
commercial chemical absorbent. Do not use combustible materials like paper towels to
absorb the initial spill.

Collection: Carefully scoop the absorbed material into a designated, sealable hazardous
waste container.

Decontamination: Clean the spill area with a cloth or sponge and a mild detergent and water
solution.

Waste Disposal: Place all contaminated materials, including gloves and cleaning supplies,
into the hazardous waste container. Seal and label the container for disposal.

Large Spill (more than 100 mL) Response:

Evacuate: Immediately evacuate the area.
Isolate: Close doors to the affected area and prevent entry.

Emergency Contact: Contact your institution's Environmental Health and Safety (EHS) office
and/or local emergency services.

Do Not Attempt to Clean: Do not attempt to clean up a large spill unless you are trained and
equipped to do so as part of an emergency response team.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 3-Bromo-2-

methylaniline, HCI.
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Preparation & Collection
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End: Proper Disposal
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Caption: Workflow for the safe disposal of 3-Bromo-2-methylaniline, HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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